Cas no 3615-56-3 (D-Sorbose)

• Product Name: D-Sorbose
• CAS No: 3615-56-3
• MF: C₆H₁₂O₆
• MW: 180.155882835388
• MDL: MFCD00151095
• CID: 44316
• PubChem ID: 87575897
• Update Time: 2025-04-18

D-Sorbose Chemical and Physical Properties

Names and Identifiers

• d-Sorbose
• D-(+)-Sorbose
• D(+)-Sorbose
• (3R,4S,5R)-1,3,4,5,6-pentahydroxyhexan-2-one
• keto-D-sorbose
• JJ09461NJS
• xylo-Hexulose
• Sorbose, D-
• D-Sor
• D-xylo-hex-2-ulose
• BIFS0114
• BJHIKXHVCXFQLS-PYWDMBMJSA-N
• D-XYLO-2-HEXULOSE
• AKOS015915453
• MFCD00151095
• HY-W145497
• GEO-04667
• Sorbose (VAN)
• Sorbinose
• 2074739-93-6
• Q27108962
• D-(+)-Sorbose, >=99%
• UNII-JJ09461NJS
• 3615-39-2
• NS00082389
• EINECS 222-796-0
• DTXSID101018679
• CS-0214431
• 3615-56-3
• C01452
• A874416
• CHEBI:13022
• SCHEMBL762
• D-Sorbose

• MDL： MFCD00151095
• Inchi： 1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h3,5-9,11-12H,1-2H2/t3-,5+,6+/m1/s1
• InChI Key： BJHIKXHVCXFQLS-PYWDMBMJSA-N
• SMILES： O[C@H]([C@H](C(CO)=O)O)[C@@H](CO)O

Computed Properties

• Exact Mass: 180.06300
• Monoisotopic Mass: 180.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: -3.8

Experimental Properties

• Color/Form: No data available
• Density: 1.2805 (rough estimate)
• Melting Point: 157.0 to 160.0 deg-C
• Boiling Point: 232.96°C (rough estimate)
• Flash Point: 301.5±26.6 °C
• Refractive Index: 1.6170 (estimate)
• PSA: 118.22000
• LogP: -3.37720
• Solubility: Uncertain

D-Sorbose Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：3-10
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides